Cas no 2137989-39-8 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline)
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline Chemical and Physical Properties
Names and Identifiers
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- 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline
- 2137989-39-8
- EN300-1115514
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- Inchi: 1S/C11H13N3O2S/c1-8-3-4-10(12)11(5-8)14-7-9(6-13-14)17(2,15)16/h3-7H,12H2,1-2H3
- InChI Key: PRTNCXXGVOTLFG-UHFFFAOYSA-N
- SMILES: S(C)(C1C=NN(C=1)C1C=C(C)C=CC=1N)(=O)=O
Computed Properties
- Exact Mass: 251.07284784g/mol
- Monoisotopic Mass: 251.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 86.4Ų
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1115514-1g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline |
2137989-39-8 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1115514-5g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline |
2137989-39-8 | 95% | 5g |
$2858.0 | 2023-10-27 | |
| Enamine | EN300-1115514-10g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline |
2137989-39-8 | 95% | 10g |
$4236.0 | 2023-10-27 | |
| Enamine | EN300-1115514-0.05g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline |
2137989-39-8 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1115514-0.1g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline |
2137989-39-8 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1115514-0.25g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline |
2137989-39-8 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1115514-0.5g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline |
2137989-39-8 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1115514-1.0g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline |
2137989-39-8 | 1g |
$728.0 | 2023-05-26 | ||
| Enamine | EN300-1115514-2.5g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline |
2137989-39-8 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1115514-5.0g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline |
2137989-39-8 | 5g |
$2110.0 | 2023-05-26 |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline
2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)-4-Methylaniline: A Comprehensive Overview
The compound 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline, also known by its CAS number CAS No. 2137989-39-8, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and applications of this compound, supported by the latest research findings.
The molecular structure of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline comprises a pyrazole ring substituted with a methanesulfonyl group at the 4-position and an aniline moiety at the 2-position, with a methyl group attached to the aromatic ring. This arrangement confers the molecule with both hydrophilic and lipophilic characteristics, making it suitable for various pharmacological applications. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.
One of the key aspects of this compound is its ability to modulate enzyme activity through precise interactions with target proteins. Researchers have demonstrated that the methanesulfonyl group plays a critical role in stabilizing these interactions, thereby enhancing the molecule's bioactivity. Moreover, the presence of the pyrazole ring contributes to the molecule's stability and bioavailability, making it an attractive candidate for further exploration in preclinical studies.
The synthesis of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better purity levels, which are essential for large-scale production. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.
In terms of applications, this compound has shown promise in several therapeutic areas. For instance, studies have indicated its potential as an anti-cancer agent due to its ability to inhibit key oncogenic pathways. Additionally, its anti-inflammatory properties make it a viable candidate for treating conditions such as arthritis and neuroinflammation. The compound has also been investigated for its potential role in central nervous system disorders, where it exhibits neuroprotective effects by modulating glutamate signaling.
The latest research on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline has focused on optimizing its pharmacokinetic profile to enhance its efficacy in vivo. Researchers have employed computational modeling techniques to predict drug metabolism and identify potential drug-drug interaction risks. These studies have provided valuable insights into optimizing dosing regimens and improving patient outcomes.
In conclusion, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylaniline represents a significant advancement in medicinal chemistry, offering a versatile platform for drug development. With ongoing research focusing on its biological activities and therapeutic applications, this compound holds immense potential for addressing unmet medical needs across various disease areas. As further studies unfold, it is anticipated that this molecule will play a pivotal role in shaping the future of pharmacotherapy.
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